Cas no 653578-08-6 (1-Propanol, 3-[2-chloro-4-(2,2,2-trifluoroethoxy)phenoxy]-)

• Product Name: 1-Propanol, 3-[2-chloro-4-(2,2,2-trifluoroethoxy)phenoxy]-
• CAS No: 653578-08-6
• MF: C₁₁H₁₂ClF₃O₃
• MW: 284.659393310547
• CID: 400325
• PubChem ID: 71376119
• Update Time: 2025-04-19

1-Propanol, 3-[2-chloro-4-(2,2,2-trifluoroethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[2-chloro-4-(2,2,2-trifluoroethoxy)phenoxy]-
• 3-[2-chloro-4-(2,2,2-trifluoroethoxy)phenoxy]propan-1-ol
• 653578-08-6
• DTXSID40798838

• Inchi： 1S/C11H12ClF3O3/c12-9-6-8(18-7-11(13,14)15)2-3-10(9)17-5-1-4-16/h2-3,6,16H,1,4-5,7H2
• InChI Key： IORSNQAPKDRMFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCO)OCC(F)(F)F

Computed Properties

• Exact Mass: 284.04276
• Monoisotopic Mass: 284.0427064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69